Cas no 199446-36-1 (ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate)

ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate structure
199446-36-1 structure
Product Name:ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate
CAS No:199446-36-1
MF:C13H16O5
MW:252.263144493103
CID:1389437
PubChem ID:44312699
Update Time:2025-04-20

ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclohexene-1-carboxylic acid, 3-[(cyclopropylcarbonyl)oxy]-5-oxo-,ethyl ester
    • ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate
    • LTAQEJVORRDKTA-UHFFFAOYSA-N
    • 199446-36-1
    • ethyl3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate
    • BDBM50403928
    • EN300-27749120
    • CHEMBL307048
    • Inchi: 1S/C13H16O5/c1-2-17-12(15)9-5-10(14)7-11(6-9)18-13(16)8-3-4-8/h7-9H,2-6H2,1H3
    • InChI Key: LTAQEJVORRDKTA-UHFFFAOYSA-N
    • SMILES: O(C1=CC(CC(C(=O)OCC)C1)=O)C(C1CC1)=O

Computed Properties

  • Exact Mass: 252.09978
  • Monoisotopic Mass: 252.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • PSA: 69.67

ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27749120-0.05g
ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate
199446-36-1 95.0%
0.05g
$553.0 2025-03-19
Enamine
EN300-27749120-0.1g
ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate
199446-36-1 95.0%
0.1g
$723.0 2025-03-19
Enamine
EN300-27749120-0.25g
ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate
199446-36-1 95.0%
0.25g
$1032.0 2025-03-19
Enamine
EN300-27749120-0.5g
ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate
199446-36-1 95.0%
0.5g
$1626.0 2025-03-19
Enamine
EN300-27749120-1.0g
ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate
199446-36-1 95.0%
1.0g
$2083.0 2025-03-19
Enamine
EN300-27749120-2.5g
ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate
199446-36-1 95.0%
2.5g
$4084.0 2025-03-19
Enamine
EN300-27749120-5.0g
ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate
199446-36-1 95.0%
5.0g
$6043.0 2025-03-19
Enamine
EN300-27749120-10.0g
ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate
199446-36-1 95.0%
10.0g
$8961.0 2025-03-19
Enamine
EN300-27749120-1g
ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate
199446-36-1 95%
1g
$2083.0 2023-09-10
Enamine
EN300-27749120-5g
ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate
199446-36-1 95%
5g
$6043.0 2023-09-10
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.